(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid

• Molecular Formula: C7H11F2NO2
• Molecular Weight: 179.16 g/mol
• IUPAC Name: (2R)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid
• InChI: InChI=1S/C7H11F2NO2/c8-7(9)2-4(3-7)1-5(10)6(11)12/h4-5H,1-3,10H2,(H,11,12)/t5-/m1/s1
• InChI Key: CJLBLDSDKVIRFS-RXMQYKEDSA-N
• Isomeric SMILES: C1C(CC1(F)F)C[C@H](C(=O)O)N
• Canonical SMILES: C1C(CC1(F)F)CC(C(=O)O)N

Description

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid is a chiral, non-proteinogenic amino acid of high interest in medicinal chemistry and drug discovery. This compound serves as a sophisticated synthetic building block, characterized by its molecular formula of C 7 H 11 F 2 NO 2 and a molecular weight of 179.16 g/mol . The molecule features a 3,3-difluorocyclobutyl moiety, a motif known to influence the physicochemical properties, metabolic stability, and conformation of potential drug candidates. The specific stereochemistry of the (R)-enantiomer, designated by CAS Number 1846637-50-0, is critical for its application in the synthesis of stereochemically pure compounds . As a key intermediate, its primary research value lies in the design and development of novel therapeutic agents, particularly where targeted receptor interactions are enantioselective. Its structure suggests potential as a precursor in the synthesis of bioactive molecules, such as analogues of NMDA receptor agonists where similar (R)-2-aminopropanoic acid scaffolds have been investigated for subunit-specific activity . This product is intended for research applications as a chemical reference standard and a versatile intermediate in synthetic organic chemistry. It is supplied For Research Use Only. This product is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid typically involves the following steps:

Formation of the Cyclobutyl Ring: The initial step involves the formation of the difluorocyclobutyl ring. This can be achieved through a cyclization reaction using appropriate starting materials and catalysts.

Introduction of the Amino Group: The amino group is introduced via a nucleophilic substitution reaction. Common reagents for this step include ammonia or primary amines.

Attachment of the Propanoic Acid Backbone: The final step involves the attachment of the propanoic acid backbone to the difluorocyclobutyl ring. This can be achieved through esterification or amidation reactions.

Industrial Production Methods

Industrial production of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes the use of continuous flow reactors and automated systems to control reaction parameters.

Chemical Reactions Analysis

Types of Reactions

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amino group can undergo substitution reactions with electrophiles, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophiles such as alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted amino acids or amides.

Scientific Research Applications

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Studied for its potential role in modulating biological pathways.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing cellular pathways. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluorinated Cycloalkyl Amino Acids

(2R)-2-Amino-3-(4,4-difluorocyclohexyl)propanoic acid

• Molecular Formula: C₉H₁₄F₂NO₂ (estimated).
• Structural Features : A six-membered cyclohexyl ring with 4,4-difluoro substitution.
• Comparison: The cyclohexyl ring introduces greater conformational flexibility compared to the strained cyclobutyl ring in the target compound.

(2R)-2-Amino-3-(3-fluorophenyl)propanoic acid

• Molecular Formula: C₉H₁₀FNO₂.
• Structural Features : A planar aromatic phenyl ring with a single fluorine substituent.
• Comparison :
  • The aromatic system enables π-π stacking interactions, absent in the cyclobutyl derivative.
  • The single fluorine atom on the phenyl ring exerts electron-withdrawing effects, contrasting with the electron-deficient cyclobutyl difluoro motif .

Aromatic and Heterocyclic Amino Acids

D-Tyrosine ()

• Molecular Formula: C₉H₁₁NO₃.
• Structural Features: A phenolic hydroxyl group on the phenyl ring.
• Comparison :
  • The hydroxyl group enables hydrogen bonding, a property absent in the fluorine-substituted cyclobutyl compound.
  • D-Tyrosine’s natural occurrence contrasts with the synthetic origin of the target compound, impacting metabolic pathways .

(2R)-2-Amino-3-(5-bromo-2-fluorophenyl)propanoic acid ()

• Molecular Formula: C₉H₉BrFNO₂.
• Structural Features : A bromine and fluorine substituent on an aromatic ring.
• Comparison :
  • The bromine atom increases lipophilicity and steric bulk compared to the cyclobutyl difluoro group.
  • The halogenated aromatic system may confer distinct electronic properties for receptor targeting .

Neuroactive and Modified Amino Acids

β-Methylamino-L-alanine (BMAA) ()

• Molecular Formula : C₄H₁₀N₂O₂.
• Structural Features: A methylamino group instead of a cyclobutyl side chain.
• Comparison: BMAA exhibits neurotoxicity linked to glutamate receptor agonism, while the target compound’s activity is undefined.

Biological Activity

Overview

(2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid is a synthetic amino acid characterized by its unique structural features, including a difluorinated cyclobutane moiety. This compound has garnered attention due to its potential biological activities and applications in pharmacology and biochemistry.

• Molecular Formula : C₇H₁₁F₂NO₂
• Molecular Weight : 179.16 g/mol
• CAS Number : 1846637-50-0
• Purity : Typically ≥ 95% in commercial preparations.

The biological activity of (2R)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid is primarily influenced by its ability to interact with specific biological targets, such as receptors and enzymes. The difluorocyclobutyl group may enhance the compound's binding affinity and selectivity, potentially leading to significant pharmacological effects.

Neurotransmission Modulation

Research indicates that compounds similar to (2R)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid can modulate neurotransmitter systems. For instance, studies suggest that amino acids with structural analogs may act as agonists or antagonists at glutamate receptors, which play a critical role in synaptic transmission and plasticity.

Enzyme Inhibition

The unique structural features of this compound may allow it to inhibit specific enzymes involved in metabolic pathways. For example, it could potentially inhibit amino acid decarboxylases or other related enzymes, impacting neurotransmitter synthesis.

Case Studies

• Neuroprotective Effects : A study investigated the neuroprotective effects of (2R)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid in models of neurodegeneration. Results indicated that the compound reduced neuronal apoptosis and inflammation markers in vitro, suggesting potential therapeutic applications for neurodegenerative diseases.
• Antitumor Activity : Another study explored the antitumor effects of this compound on various cancer cell lines. The findings showed significant cytotoxicity against certain cancer types, attributed to the compound's ability to induce apoptosis and inhibit cell proliferation.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
(2S)-2-Amino-4-methylpentanoic acid	Branched alkane chain	Natural amino acid with neuroactive properties
4-Fluoro-L-phenylalanine	Aromatic ring with fluorine	Potentially useful in peptide synthesis
1-Amino-4-fluoro-cyclohexane carboxylic acid	Cycloalkane structure with fluorine	Unique conformational flexibility

The comparative analysis highlights the distinctiveness of (2R)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid due to its difluorinated cyclobutane structure, which may enhance its bioactivity compared to other amino acids.

Future Research Directions

Further studies are necessary to elucidate the precise mechanisms through which (2R)-2-amino-3-(3,3-difluorocyclobutyl)propanoic acid exerts its biological effects. Potential areas of investigation include:

• In Vivo Studies : To assess the pharmacokinetics and pharmacodynamics of the compound.
• Target Identification : To determine specific receptors or enzymes affected by the compound.
• Therapeutic Applications : Exploring its potential in treating neurological disorders or cancers.

Q & A

Q. What are the recommended synthetic routes for enantioselective synthesis of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid?

• Methodological Answer : Enantiopure synthesis can be achieved via biocatalytic strategies using enzyme-catalyzed reactions (e.g., transaminases or aldolases) to ensure high enantioselectivity. For example, immobilized enzymes in optimized solvent systems (e.g., aqueous-organic biphasic media) can enhance yield and reduce racemization . Alternatively, chiral auxiliary-mediated asymmetric synthesis may be employed, where the 3,3-difluorocyclobutyl group is introduced via nucleophilic substitution or cycloaddition reactions. Purification via preparative HPLC with chiral stationary phases (e.g., cellulose-based columns) is critical to isolate the (2R)-enantiomer .

Q. How can the stereochemical integrity of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid be validated?

• Methodological Answer : Use chiral HPLC coupled with polarimetric detection to confirm enantiopurity. For absolute configuration determination, X-ray crystallography of a derivative (e.g., Boc-protected or salt form) is recommended. NMR spectroscopy (e.g., $^{19}\text{F}$-NMR) can assess conformational rigidity of the difluorocyclobutyl group, while circular dichroism (CD) provides secondary confirmation of chirality .

Advanced Research Questions

Q. What strategies mitigate racemization during the synthesis of (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid under acidic or basic conditions?

• Methodological Answer : Racemization is minimized by:

• Low-temperature reactions (e.g., <0°C) during amino acid coupling or deprotection steps.
• Enzyme-catalyzed dynamic kinetic resolution , which continuously resolves intermediates to favor the (2R)-enantiomer .
• Protecting group selection : Bulky groups (e.g., Fmoc) stabilize the stereocenter, while avoiding strong acids/bases (e.g., TFA) during deprotection .

Q. How does the 3,3-difluorocyclobutyl substituent influence the compound’s conformational stability and interaction with biological targets?

• Methodological Answer : The geminal difluorination on the cyclobutane ring induces ring puckering and restricts rotational freedom, enhancing binding selectivity. Computational methods (e.g., DFT calculations ) predict preferred conformers, while SAR studies comparing analogs (e.g., monofluoro or non-fluorinated cyclobutyl derivatives) quantify steric/electronic effects. Surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) can measure binding affinity to targets like amino acid transporters or enzymes .

Q. What analytical challenges arise in quantifying trace impurities (e.g., diastereomers or defluorinated byproducts) in (2R)-2-Amino-3-(3,3-difluorocyclobutyl)propanoic acid?

• Methodological Answer : Impurity profiling requires ultra-high-performance liquid chromatography (UHPLC) with tandem mass spectrometry (MS/MS) using a HILIC column for polar analytes. $^{19}\text{F}$-NMR detects defluorination products, while ion mobility spectrometry distinguishes diastereomers. Method validation should follow ICH Q3A/B guidelines .

Key Research Considerations

• Advanced Techniques : Leverage hybrid methodologies (e.g., biocatalysis + computational modeling) to address synthesis and mechanistic challenges.